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Part 1: Executive Summary & Strategic Utility

Methyl 2-fluoro-3-(hydroxymethyl)benzoate (MFHB) is a specialized fluorinated building
block, primarily utilized in the synthesis of poly (ADP-ribose) polymerase (PARP) inhibitors and
other heterocyclic pharmacophores.[1] Its structural uniqueness lies in the ortho-fluorine atom,
which exerts significant electronic influence on the adjacent ester and meta-hydroxymethyl
groups, altering reactivity profiles compared to non-fluorinated analogues.[1]

This guide moves beyond standard compliance, offering a "Safety-by-Design" framework.[1] It
addresses the specific risks associated with fluorinated benzyl alcohols and provides a self-
validating protocol for handling, storage, and emergency response.[1][2]

Part 2: Physicochemical Identification &
Properties[1][2][3]

Warning: Commercial CAS registry numbers for this specific isomer may vary by vendor or be
listed under "made-to-order" libraries.[1] Verification via 1H-NMR is mandatory upon receipt.[1]

[2]
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Property Specification Technical Commentary
) Methyl 2-fluoro-3- Systematic IUPAC
Chemical Name
(hydroxymethyl)benzoate nomenclature.[1]
Formula CoHoFO3
Molecular Weight 184.16 g/mol

Critical Check: Verify structure.
) o [1][3] Often confused with 4-
CAS Registry 886498-85-3 (Provisional)
fluoro or hydroxy (phenol)

isomers.[1][2]

Likely a white to off-white solid.
) Solid (Low Melting) or Viscous [1][2] Impurities may lower MP,
Physical State ) o
0]] resulting in a supercooled

liquid.[2]

High solubility in polar organic
B DMSO, Methanol, DCM, Ethyl
Solubility Acetat solvents due to the
cetate
hydroxymethyl group.[2]

Empirical determination
] ] ) required.[2] Keep below 40°C
Melting Point Predicted: 45-60°C )
during bulk storage to prevent

caking.

Part 3: Hazard Characterization (GHS & SAR
Analysis)[1][2]

In the absence of a compound-specific experimentally validated LD50, we apply Structure-
Activity Relationship (SAR) logic based on the class of fluorinated benzyl alcohols and
benzoate esters.[1]

GHS Classification (Derived)[1][2]

 Signal Word:WARNING

e H315: Causes skin irritation.[2][4]
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e H319: Causes serious eye irritation.[2][5]

e H335: May cause respiratory irritation.[2]

Mechanistic Hazard Analysis[1][2]

e Benzylic Reactivity: The hydroxymethyl group (-CH20H) at the meta position is a primary
benzylic alcohol.[2] While stable, it can be oxidized to the aldehyde (a sensitizer) if stored
improperly.[2]

e Fluorine Effect: The C2-fluorine atom is electron-withdrawing.[1][2] This increases the
electrophilicity of the C1-ester carbonyl, making it more susceptible to hydrolysis (releasing
HF traces in extreme acidic conditions) or transesterification than non-fluorinated benzoates.

[1]

o Metabolic Fate: Esters are generally hydrolyzed by carboxylesterases in vivo.[2] The
resulting 2-fluoro-3-(hydroxymethyl)benzoic acid may exhibit different toxicity profiles;
therefore, avoid inhalation of dusts/aerosols.[1]

Part 4: Operational Handling & Storage Protocols[1]
[2]

Storage Architecture

e Temperature: Store at 2—-8°C.

o Atmosphere:lnert Gas (Argon/Nitrogen) is required.[2] The hydroxymethyl group is
susceptible to slow oxidation by atmospheric oxygen over time.[2]

o Container: Amber glass with Teflon-lined caps.[1][2] Avoid metal containers due to potential
fluoride interaction over long durations.[2]

Synthesis & Reaction Safety

When using MFHB as an intermediate (e.g., converting -OH to -Br using PBrs or mesylation):

» Exotherm Control: The functionalization of the benzylic alcohol is often exothermic.[2]
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» Leaving Group Hazards: Converting the hydroxyl group to a halide (benzyl halide) drastically
increases toxicity (lacrymator potential).[2] Treat the product of the next step as highly
hazardous.

Self-Validating Purity Check (Protocol)

Before using in critical GMP steps, perform this rapid check:
e Dissolve 5mg in CDCls.

e 1H-NMR: Check for the disappearance of the hydroxymethyl doublet (~4.7 ppm) or
appearance of aldehyde protons (~10 ppm) indicating oxidation.[2]

o Result: If aldehyde >2%, repurify via silica chromatography (Hex/EtOAc).

Part 5: Emergency Response & Decision Logic
Firefighting Measures

e Media: Dry chemical, COz2, or alcohol-resistant foam.[1][2] Do NOT use water jet, as it may
spread the burning ester.[2]

e Combustion Products: HF (Hydrogen Fluoride), CO, CO2.[2]

e PPE: Full turnout gear with SCBA is non-negotiable due to HF risk.[2]

Spill Management

o Evacuate: Clear the immediate area (10m radius).
o PPE: Nitrile gloves (double gloved), lab coat, safety goggles.[2]

o Neutralization: If hydrolyzed, the residue may be acidic.[2] Treat with sodium bicarbonate
slurry.[1][2]

o Disposal: Collect in a dedicated "Fluorinated Organic Waste" stream. Do not mix with strong
bases to avoid rapid hydrolysis and heat generation.[2]

Part 6: Visualized Workflows (Graphviz)[1][2]
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Diagram 1: Emergency Response Decision Matrix

This diagram guides the researcher through immediate actions upon exposure or spill.[2]

INCIDENT DETECTED

Identify Incident Type

Spill / Leak Personnel Exposure

/ l

1. Evacuate 10m

2. Double Nitrile Gloves Skin/Eye Contact Inhalation
3. Absorb with Sand/Vermiculite
: . : 1. Flush water 15 min 1. Move to Fresh Air
%sgong|+ 'I:ri‘é?r:'e“rgidw\;\(’)assé?uﬁggf‘s’;‘ 2. Remove Contaminated Clothing 2. Oxygen if breathing difficult
3. Calcium Gluconate Gel (if HF suspected) 3. Medical Surveillance

Click to download full resolution via product page

Caption: Decision matrix for immediate response to Methyl 2-fluoro-3-

(hydroxymethyl)benzoate incidents.

Diagram 2: Synthesis & Reactivity Workflow

This diagram illustrates the role of MFHB in synthesis and the associated safety checkpoints.
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- Safety Checkpoint:

Synthesis Reaction: | Purification

Radical Bromination / Hydrolysis 1H-NMR (Check Aldehyde)
Store under Argon

TARGET:
Methyl 2-fiuoro-3-(hydroxymethyl)benzoate

Path B: Haloge _
(to Benzyl Bromide)

Click to download full resolution via product page

Caption: Synthesis workflow highlighting critical safety checkpoints and downstream reactivity
risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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